Cas no 76866-73-4 ( )

• Product Name: &nbsp
• CAS No: 76866-73-4
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• CID: 982985
• PubChem ID: 237029
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11234761
• DTXSID20998172
• NSC40234
• 2-(dimethylamino)ethyl diethylcarbamate
• 76866-73-4
• NSC-40234
•  

• Inchi： 1S/C9H20N2O2/c1-5-11(6-2)9(12)13-8-7-10(3)4/h5-8H2,1-4H3
• InChI Key： KDPYLQAAELTYTI-UHFFFAOYSA-N
• SMILES： O(C(N(CC)CC)=O)CCN(C)C

Computed Properties

• Exact Mass: 188.1526
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78
• LogP: 1.02640